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Compound of Interest

Compound Name: AcC-RYYRWK-NH2

Cat. No.: B013129

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-RYYRWAK-NH2 is a synthetic peptide that acts as a potent and selective partial agonist for
the Nociceptin/Orphanin FQ (NOP) receptor, with a Ki of 0.71 nM.[1][2][3] It demonstrates high
selectivity over other opioid receptors such as y, 9, and K (IC50 > 4000 nM). This peptide is a
valuable tool in neuroscience research, particularly in studies related to appetite regulation and
energy homeostasis, as it has been shown to increase food intake in vivo. Proper preparation
of stock solutions is critical for obtaining reliable and reproducible experimental results. This
document provides a detailed protocol for the preparation, handling, and storage of Ac-
RYYRWK-NH2 stock solutions.

Physicochemical Properties and Storage
Recommendations

A summary of the key properties of Ac-RYYRWK-NH2 and general storage guidelines are
provided in the table below.
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Property Value

Molecular Weight 1012.17 g/mol [2][4][5]

Formula C49H69N1509[2][4][5]
Sequence Ac-Arg-Tyr-Tyr-Arg-Trp-Lys-NH2
Appearance Lyophilized solid[5]

Soluble in water up to 1 mg/mL.[4] For higher

concentrations or difficult dissolution, the use of

Solubility . . -
a small amount of dilute acetic acid is
recommended.
For long-term storage, desiccate at -20°C or
Storage (Lyophilized) colder.[4][5][6] The lyophilized peptide is stable

for days to weeks at room temperature.[7]

Aliquot and store at -20°C for up to one month
st (Solution) or -80°C for up to six months to minimize freeze-
orage (Solution
g thaw cycles.[4][7][8] Use sterile buffers at pH 5-

6 to prolong storage life.[3]

Experimental Protocol: Preparation of a 1 mM Stock
Solution

This protocol describes the preparation of a 1 mM stock solution of Ac-RYYRWK-NH2. The
final concentration should be adjusted based on specific experimental needs.

Materials and Equipment

e Ac-RYYRWK-NH2 (lyophilized powder)
o Sterile, nuclease-free water
e 0.1% Acetic acid in sterile water (optional)

» Sterile, low-protein-binding microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath

Analytical balance

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.[5]

o Handle the lyophilized powder in a chemical fume hood to avoid inhalation.[5]

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[5]

Step-by-Step Procedure

» Equilibration: Before opening, allow the vial of lyophilized Ac-RYYRWK-NH2 to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation and moisture
uptake, which can affect the stability of the peptide.[7]

» Weighing: Carefully weigh the desired amount of the lyophilized peptide using an analytical
balance. For example, to prepare 1 mL of a 1 mM stock solution, weigh out 1.012 mg of Ac-
RYYRWK-NH2.

¢ Reconstitution:

o Add the appropriate volume of sterile, nuclease-free water to the vial containing the
peptide. To continue the example, add 1 mL of water to the 1.012 mg of peptide.

o Gently vortex the solution to facilitate dissolution.
 Aiding Dissolution (if necessary):

o If the peptide does not fully dissolve in water, sonicate the solution for 5-10 minutes.[9]
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o Ac-RYYRWK-NH2 is a basic peptide. If solubility issues persist, add a small amount of
0.1% acetic acid to the solution and vortex again.[8]

» Final Dilution: Once the peptide is completely dissolved, it can be further diluted with the
desired assay buffer. It is recommended to add the concentrated peptide stock solution
dropwise to the assay buffer while gently stirring to prevent precipitation.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, low-protein-binding
microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C.[4][5][6] Avoid repeated freeze-thaw cycles.[4][7]

Experimental Workflow and Logic Diagram

The following diagram illustrates the decision-making process and workflow for preparing the
Ac-RYYRWK-NH2 stock solution.
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Stock Solution Preparation
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Caption: Workflow for preparing Ac-RYYRWK-NH2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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